4-Amino-2-bromo-5-fluorobenzoic acid
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Overview
Description
“4-Amino-2-bromo-5-fluorobenzoic acid” is a compound that is related to “2-Amino-5-fluorobenzoic acid” and “2-Bromo-4-fluorobenzoic acid”. The former is an antimetabolite for the tryptophan pathway in yeast and is toxic due to its antimetabolite conversion to 5-Fluorotryptophan . The latter is used in the synthesis of various compounds .
Synthesis Analysis
The synthesis of related compounds involves various processes. For instance, “2-Bromo-4-fluorobenzoic acid” is used in the synthesis of “3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one”, “2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one”, “2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid” and "2-bromo-4-fluorobenzamide" . A patent application describes an improved process for the preparation of Enzalutamide, which involves the reaction of “4-bromo-2-fluorobenzoic acid” with a chlorinating agent .Molecular Structure Analysis
The molecular structure of “this compound” can be inferred from related compounds. For example, “2-Bromo-5-fluorobenzoic acid” has a linear formula of C6H3Br(F)COOH, a CAS Number of 394-28-5, and a molecular weight of 219.01 . “2-amino-5-bromo-4-fluorobenzoic acid” has a molecular formula of C7H5BrFNO2 and a molecular weight of 234.02300 .Physical and Chemical Properties Analysis
“2-amino-5-bromo-4-fluorobenzoic acid” has a boiling point of 343.6°C at 760 mmHg and a melting point of 215-217ºC . “2-Bromo-5-fluorobenzoic acid” has a melting point of 154-157 °C (lit.) .Safety and Hazards
Properties
CAS No. |
1196693-87-4 |
---|---|
Molecular Formula |
C7H5BrFNO2 |
Molecular Weight |
234.02 g/mol |
IUPAC Name |
4-amino-2-bromo-5-fluorobenzoic acid |
InChI |
InChI=1S/C7H5BrFNO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,10H2,(H,11,12) |
InChI Key |
GPTAEENYROUMOF-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=CC(=C1F)N)Br)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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